Cas no 1823776-46-0 (Tert-Butyl 6-hydroxy-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate)

Tert-Butyl 6-hydroxy-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate is a fluorinated heterocyclic compound featuring a 1,4-oxazepane scaffold with a hydroxyl and trifluoromethyl group at the 6-position. The tert-butyl carbamate moiety enhances stability, making it suitable for synthetic applications in medicinal chemistry and agrochemical research. The presence of the trifluoromethyl group imparts unique electronic and steric properties, while the hydroxyl group offers a reactive handle for further functionalization. This compound is valuable as an intermediate in the development of bioactive molecules, particularly those requiring fluorinated motifs for improved metabolic stability or binding affinity. Its well-defined structure facilitates precise modifications in complex synthetic routes.

Tert-Butyl 6-hydroxy-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate structure

1823776-46-0 structure

Product Name:Tert-Butyl 6-hydroxy-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate

CAS No:1823776-46-0

MF:C₁₁H₁₈F₃NO₄

MW:285.260134220123

MDL:MFCD28119196

CID:4918443

Update Time:2026-02-27

Tert-Butyl 6-hydroxy-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 6-hydroxy-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate
- Tert-Butyl 6-hydroxy-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate
- MDL： MFCD28119196
- Inchi： 1S/C11H18F3NO4/c1-9(2,3)19-8(16)15-4-5-18-7-10(17,6-15)11(12,13)14/h17H,4-7H2,1-3H3
- InChI Key： VOKHXMWJEAGUBN-UHFFFAOYSA-N
- SMILES： FC(C1(COCCN(C(=O)OC(C)(C)C)C1)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 340
XLogP3: 1.1
Topological Polar Surface Area: 59

Tert-Butyl 6-hydroxy-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate Pricemore >>

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Chemenu	CM284891-1g	tert-Butyl 6-hydroxy-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate	1823776-46-0	95%	1g	$907	2021-06-09
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL131-100MG	tert-butyl 6-hydroxy-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate	1823776-46-0	95%	100MG	￥ 1,201.00	2023-04-14
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL131-1G	tert-butyl 6-hydroxy-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate	1823776-46-0	95%	1g	￥ 4,798.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL131-5G	tert-butyl 6-hydroxy-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate	1823776-46-0	95%	5g	￥ 14,394.00	2023-04-14
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abcr	AB455825-100mg	tert-Butyl 6-hydroxy-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate; .	1823776-46-0		100mg	€439.70	2024-08-03